1-(Diethylamino)-2,5-dihydro-1H-1lambda~5~-phosphole-1-thione

• CAS No.: 64611-10-5
• Molecular Formula: C8H16NPS
• Molecular Weight: 189.26 g/mol
• IUPAC Name: N,N-diethyl-1-sulfanylidene-2,5-dihydro-1λ5-phosphol-1-amine
• InChI: InChI=1S/C8H16NPS/c1-3-9(4-2)10(11)7-5-6-8-10/h5-6H,3-4,7-8H2,1-2H3
• InChI Key: ZWVQMYMMVPSYCE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)P1(=S)CC=CC1

Description

1-(Diethylamino)-2,5-dihydro-1H-1lambda~5~-phosphole-1-thione is a chemical compound that belongs to the class of organophosphorus compounds It is characterized by the presence of a phosphole ring, which is a five-membered ring containing phosphorus

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Diethylamino)-2,5-dihydro-1H-1lambda~5~-phosphole-1-thione typically involves the reaction of diethylamine with a suitable phosphole precursor under controlled conditions. One common method involves the use of a phosphole dichloride, which reacts with diethylamine in the presence of a base to form the desired compound. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for higher yields and purity, often involving multiple purification steps such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions: 1-(Diethylamino)-2,5-d